Pentylbenzene Pentylbenzene N-Pentyl benzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. N-Pentyl benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-pentyl benzene is primarily located in the membrane (predicted from logP). N-Pentyl benzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-pentyl benzene can be found in lovage and wild celery. This makes N-pentyl benzene a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 538-68-1
VCID: VC20821803
InChI: InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3
SMILES: CCCCCC1=CC=CC=C1
Molecular Formula: C11H16
Molecular Weight: 148.24 g/mol

Pentylbenzene

CAS No.: 538-68-1

Cat. No.: VC20821803

Molecular Formula: C11H16

Molecular Weight: 148.24 g/mol

* For research use only. Not for human or veterinary use.

Pentylbenzene - 538-68-1

Specification

Description N-Pentyl benzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. N-Pentyl benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-pentyl benzene is primarily located in the membrane (predicted from logP). N-Pentyl benzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-pentyl benzene can be found in lovage and wild celery. This makes N-pentyl benzene a potential biomarker for the consumption of these food products.
CAS No. 538-68-1
Molecular Formula C11H16
Molecular Weight 148.24 g/mol
IUPAC Name pentylbenzene
Standard InChI InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3
Standard InChI Key PWATWSYOIIXYMA-UHFFFAOYSA-N
SMILES CCCCCC1=CC=CC=C1
Canonical SMILES CCCCCC1=CC=CC=C1

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